2-(2-bromo-4-methylphenoxy)-N'-{2-hydroxy-5-nitrobenzylidene}acetohydrazide

• Molecular Formula: C16H14BrN3O5
• Molecular Weight: 408.20 g/mol
• IUPAC Name: 2-(2-bromo-4-methylphenoxy)-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H14BrN3O5/c1-10-2-5-15(13(17)6-10)25-9-16(22)19-18-8-11-7-12(20(23)24)3-4-14(11)21/h2-8,21H,9H2,1H3,(H,19,22)/b18-8+
• InChI Key: IOPAUPWBVHNLHG-QGMBQPNBSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)Br
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)Br

Description

2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a bromo-substituted phenoxy group, a nitro-substituted benzylidene group, and an acetohydrazide moiety. The presence of these functional groups imparts distinct chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes:

Preparation of 2-bromo-4-methylphenol: This can be achieved through the bromination of 4-methylphenol using bromine in the presence of a suitable solvent.

Formation of 2-(2-bromo-4-methylphenoxy)acetic acid: This involves the reaction of 2-bromo-4-methylphenol with chloroacetic acid in the presence of a base.

Synthesis of acetohydrazide: This step involves the reaction of 2-(2-bromo-4-methylphenoxy)acetic acid with hydrazine hydrate under reflux conditions.

Condensation with 2-hydroxy-5-nitrobenzaldehyde: The final step involves the condensation of the acetohydrazide intermediate with 2-hydroxy-5-nitrobenzaldehyde in the presence of an acid catalyst to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or hydrogen gas in the presence of a catalyst.

Substitution: The bromo group in the phenoxy ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Ammonia (NH3), thiols (RSH)

Major Products

Oxidation: Corresponding oxides or quinones

Reduction: Reduced forms of the nitro group to amines

Substitution: Substituted phenoxy derivatives

Scientific Research Applications

2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of advanced materials and as a precursor for the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide involves its interaction with specific molecular targets and pathways. The compound’s hydrazide moiety can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-bromo-4-methylphenol
• 2-(2-bromo-4-methylphenoxy)acetic acid
• 2-(2-bromo-4-methylphenoxy)-N-(2-nitrophenyl)acetamide

Uniqueness

2-(2-bromo-4-methylphenoxy)-N’-{2-hydroxy-5-nitrobenzylidene}acetohydrazide is unique due to the presence of both the hydrazide and nitrobenzylidene groups, which impart distinct chemical reactivity and biological activity. This combination of functional groups is not commonly found in similar compounds, making it a valuable target for research and development.